2-Fluoro-4-(trifluoromethyl)benzyl bromide
Cat. No. B1271934
CAS RN:
239087-07-1
M. Wt: 257.02 g/mol
InChI Key: MQUCRCQNRDHRPL-UHFFFAOYSA-N
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Overview
Description
2-Fluoro-4-(trifluoromethyl)benzyl bromide (2F4TMB) is an organic compound that has been used in a range of laboratory experiments. It is a colorless liquid with a melting point of -20°C and a boiling point of 83°C. 2F4TMB is a useful reagent for organic synthesis and has been used in a variety of scientific research applications.
Scientific Research Applications
1. Synthesis of Intermediate Compounds
- Synthesis of 4-Amino-2-(trifluoromethyl)benzonitrile : This compound, an intermediate for bicalutamide synthesis, is prepared from m-fluoro-(trifluoromethyl)benzene. The process involves bromination, Grignard reaction, cyanidation, and amination (Zhang, 2012).
2. Organic Chemistry Reactions
- Zinc-mediated Coupling Reaction : This reaction involves benzyl 2-bromo-2,3,3,3-tetrafluoropropanoate and chiral imines, producing α-fluoro-α-(trifluoromethyl)-β-amino esters (Sekiguchi et al., 2004).
- Single-Electron Transmetalation : A method for incorporating fluorinated subunits into organic frameworks, important in pharmaceutical, agrochemical, and materials science applications (Ryu et al., 2016).
3. Palladium-Catalyzed Reactions
- Palladium-catalyzed 2,2,2-Trifluoroethylation : This process introduces a fluorinated moiety into organic molecules, widely used in drug design (Zhao & Hu, 2012).
4. Solvolytic Reactivities
- Correlation of Solvolytic Reactivities : A study exploring the solvolytic reactivities of benzylic bromides, providing insights into reaction mechanisms and kinetics (Liu & Sheu, 1991).
5. Radiolabelling in Synthesis
- [2′-18F]-2-oxoquazepam : Demonstrates the use of a 2-amino-2′-[18F]fluorobenzhydrol as a radiolabelling intermediate in synthesizing a 1,4-benzodiazepine-2-one (Johnströma et al., 1994).
6. Material Science Applications
- Thermodynamic and Electrochemical Evaluation : Triazole Schiff bases as corrosion inhibitors on mild steel in acid media, with relevance in material science (Chaitra et al., 2015).
7. Fluorine Chemistry
- Trifluoromethylation Reactions : Insights into the reactivity and application of fluorine chemistry in synthesizing various compounds (Lishchynskyi et al., 2013).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
1-(bromomethyl)-2-fluoro-4-(trifluoromethyl)benzene |
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InChI |
InChI=1S/C8H5BrF4/c9-4-5-1-2-6(3-7(5)10)8(11,12)13/h1-3H,4H2 |
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InChI Key |
MQUCRCQNRDHRPL-UHFFFAOYSA-N |
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Canonical SMILES |
C1=CC(=C(C=C1C(F)(F)F)F)CBr |
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Molecular Formula |
C8H5BrF4 |
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DSSTOX Substance ID |
DTXSID80372151 |
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| Record name | 2-Fluoro-4-(trifluoromethyl)benzyl bromide | |
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Molecular Weight |
257.02 g/mol |
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CAS RN |
239087-07-1 |
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